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Compound of Interest

Compound Name: 4-Decene

cat. No.: B1167543

An In-depth Technical Guide to 4-Decene for Researchers and Drug Development
Professionals

Introduction

4-Decene is an unsaturated hydrocarbon with the chemical formula C10H20. It belongs to the
alkene family and exists as two geometric isomers, cis (Z) and trans (E), depending on the
arrangement of the carbon chains around the double bond. This guide provides a
comprehensive overview of the chemical and physical properties of 4-decene, its isomers, and
relevant experimental protocols.

Chemical Identification

The isomers of 4-decene are distinguished by their unique CAS numbers and IUPAC names.

Isomer IUPAC Name CAS Number
cis-4-Decene (2)-dec-4-ene 19398-88-0[1][2][3]1[4][5][€]
trans-4-Decene (E)-dec-4-ene 19398-89-1[7][8][9][10]
4-Decene (mixture) dec-4-ene 19689-18-0[11][12]

Physicochemical Properties

The physical and chemical properties of cis- and trans-4-decene are summarized below. These
properties are crucial for designing experimental conditions and understanding the compound's
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behavior in various applications.

Property cis-4-Decene trans-4-Decene
Molecular Formula C10H20[1][3]I6] C10H20[7][8]I9]110]
Molecular Weight 140.27 g/mol [1][2] 140.27 g/mol [9]
Density 0.749 g/cm?3[1] 0.749 g/cm?

Boiling Point 169 °C at 760 mmHg[1] 169 °C at 760 mmHg
Flash Point 45.5 °C[1] 455 °C

Refractive Index 1.43[1] 1.424 (at 20°C)
LogP 3.923[1] 3.923

Experimental Protocols
Synthesis of cis-4-Decene[14]

A general procedure for the synthesis of cis-4-decene involves a copper-catalyzed reaction.

Materials:

Cu(OACc)2-H20 (5 mol%)

e IPr-HCI (5 mol%)

e t-BuOK (10 mol%)

e Solvent (1.0 mL)

e PMHS (polymethylhydrosiloxane, 4.0 equiv)

e Liquid alkyne (0.5 mmol)

e t-BuOH (2.0 equiv)

e 1M NaOH aqueous solution or 1M TBAF in THF
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Ether

Procedure:

In a screw-capped reaction vial open to the air, add Cu(OAc)2-H20 (5.0 mg, 5 mol%) and
IPr-HCI (10.6 mg, 5 mol%).

Move the vial into a glove box and add t-BuOK (5.6 mg, 10 mol%) and the solvent (1.0 mL).

Remove the vial from the glove box and connect it to an argon line.

Heat the mixture to 50°C and stir for 1 hour.

Add PMHS (131 mg, 4.0 equiv) dropwise and stir for an additional 30 minutes.

Adjust the mixture to the specified reaction temperature.

Add the liquid alkyne (0.5 mmol) and t-BuOH (74 mg, 2.0 equiv) dropwise.

Stir the mixture for a specified period.

Hydrolyze the reaction mixture by adding 1M NaOH aqueous solution (2 mL) or 1M TBAF in
THF (2 mL) at 0°C.

Extract the mixture with ether (3 x 2 mL).

Evaporate the solvent to obtain the crude product.

Purify the crude product by silica gel chromatography.

Visualizations
Synthesis Workflow for cis-4-Decene

The following diagram illustrates the key steps in the synthesis of cis-4-Decene.
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Caption: Workflow for the synthesis of cis-4-Decene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Decene CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167543#4-decene-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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